Cas no 900027-13-6 (3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid
• CAS No: 900027-13-6
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD06823952
• CID: 3031763
• PubChem ID: 46737569
• Update Time: 2025-09-27

3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• 3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid
• 3-(2-Chloro-5-(trifluoromethyl)phenyl)propanoic acid
• 3-[2-chloro-5-(trifluoromethyl)phenyl]propanoic acid
• AKOS015956451
• 3-[2-Chloro-5-(trifluoromethyl)-phenyl]propionic acid
• EN300-1937550
• 3-(2-Chloro-5-(trifluoromethyl)phenyl)propanoicacid
• 900027-13-6

• MDL： MFCD06823952
• Inchi： 1S/C10H8ClF3O2/c11-8-3-2-7(10(12,13)14)5-6(8)1-4-9(15)16/h2-3,5H,1,4H2,(H,15,16)
• InChI Key： KJFYWPVYWQKWHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CCC(=O)O

Computed Properties

• Exact Mass: 252.0164917Da
• Monoisotopic Mass: 252.0164917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų